Cas no 58138-51-5 (2H-1-Benzopyran-3-carbonitrile, 6-ethyl-4-hydroxy-7-methyl-2-oxo-)

2H-1-Benzopyran-3-carbonitrile, 6-ethyl-4-hydroxy-7-methyl-2-oxo- structure
58138-51-5 structure
Product Name:2H-1-Benzopyran-3-carbonitrile, 6-ethyl-4-hydroxy-7-methyl-2-oxo-
CAS No:58138-51-5
MF:C13H11NO3
MW:229.231343507767
CID:342997
PubChem ID:54723616
Update Time:2025-04-19

2H-1-Benzopyran-3-carbonitrile, 6-ethyl-4-hydroxy-7-methyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-3-carbonitrile, 6-ethyl-4-hydroxy-7-methyl-2-oxo-
    • 6-ethyl-4-hydroxy-7-methyl-2-oxochromene-3-carbonitrile
    • HCZGASDZUXBEAK-UHFFFAOYSA-N
    • 6-Ethyl-4-hydroxy-7-methyl-2-oxo-2H-1-benzopyran-3-carbonitrile
    • 58138-51-5
    • CHEMBL3306085
    • DTXSID00716275
    • 3-cyano-6-ethyl-4-hydroxy-7-methyl coumarin
    • Inchi: 1S/C13H11NO3/c1-3-8-5-9-11(4-7(8)2)17-13(16)10(6-14)12(9)15/h4-5,15H,3H2,1-2H3
    • InChI Key: HCZGASDZUXBEAK-UHFFFAOYSA-N
    • SMILES: O1C(C(C#N)=C(C2=C1C=C(C)C(=C2)CC)O)=O

Computed Properties

  • Exact Mass: 229.07393
  • Monoisotopic Mass: 229.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 418
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 70.3Ų

Experimental Properties

  • PSA: 70.32
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